Cas no 886506-54-3 ((3-Fluoro-4-methyl-phenyl)-piperidin-4-yl-amine)

• Product Name: (3-Fluoro-4-methyl-phenyl)-piperidin-4-yl-amine
• CAS No: 886506-54-3
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 4788718
• Update Time: 2025-06-08

(3-Fluoro-4-methyl-phenyl)-piperidin-4-yl-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)piperidin-4-amine
• (3-Fluoro-4-methyl-phenyl)-piperidin-4-yl-amine

• Inchi： 1S/C12H17FN2/c1-9-2-3-11(8-12(9)13)15-10-4-6-14-7-5-10/h2-3,8,10,14-15H,4-7H2,1H3
• InChI Key： MGILUDSYWPVAIT-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.5
• Topological Polar Surface Area: 24.1

Additional information on (3-Fluoro-4-methyl-phenyl)-piperidin-4-yl-amine

Introduction to (3-Fluoro-4-methyl-phenyl)-piperidin-4-yl-amine (CAS No 886506-54-3)

The compound (3-fluoro-4-methyl-phenyl)-piperidin-4-yl-amine, identified by the CAS registry number CAS No 886506-54-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

Recent studies have highlighted the importance of piperidine-based compounds in medicinal chemistry, particularly in the design of bioactive molecules with therapeutic potential. The presence of a fluorine atom at the 3-position and a methyl group at the 4-position on the phenyl ring introduces interesting electronic and steric effects, which can influence the compound's interaction with biological targets.

Research conducted in 2023 has demonstrated that (3-fluoro-4-methyl-phenyl) derivatives exhibit promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. This finding underscores the potential of this compound as a lead molecule for developing novel therapeutics.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield, making it a viable approach for large-scale production.

The structural versatility of this compound allows for further modifications, such as substituent variations on both the piperidine and phenyl rings, which can be explored to optimize its pharmacokinetic properties. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, facilitating rational drug design.

Moreover, green chemistry principles have been applied in the synthesis of this compound, reducing environmental impact while maintaining high yields. This aligns with current trends toward sustainable chemical practices in pharmaceutical research.

In conclusion, (3-fluoro-4-methyl-phenyl)piperidin4ylamine (CAS No 886506-54-< strong >3) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Continued research into its properties and applications is expected to yield further insights into its role in drug development. strong > strong > strong > strong > strong > strong > strong > strong > strong > strong >